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An In-Depth Technical Guide to 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide

Introduction

3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide is a specialized organic compound
belonging to the naphthamide class. These molecules are characterized by a naphthalene core
linked to an amide group. While structurally similar to Naphthol AS-type compounds, which are
widely used as coupling components in the synthesis of azo dyes and pigments, 3-Hydroxy-N-
(3-methoxyphenyl)-2-naphthamide is distinguished by the meta-position of the methoxy
group on its N-phenyl ring. This structural nuance shifts its properties away from traditional
dyeing applications and towards more specialized roles in biochemical and materials science
research.

This guide provides a comprehensive overview of the core properties, synthesis, and key
applications of 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide, offering a technical
resource for researchers and drug development professionals. It is crucial to distinguish this
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compound from its more common isomer, 3-Hydroxy-N-(2-methoxyphenyl)-2-naphthamide
(Naphthol AS-OL), as their applications and physical properties differ significantly.

Core Physicochemical Properties

The fundamental characteristics of a compound dictate its behavior and suitability for various
applications. This section details the known physicochemical properties of 3-Hydroxy-N-(3-
methoxyphenyl)-2-naphthamide.

Chemical Structure and ldentifiers

The molecular identity of this compound is established by its structure and unique registry
numbers.

Caption: Chemical structure of 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide.

Table 1: Chemical Identifiers

Identifier Value Source
CAS Number 62553-86-0 [1]
Molecular Formula C1sH1sNOs3 [1112]
PubChem CID 19379254 [2]

| MDL Number| MFCD15542703 |[1] |

Physical and Computed Properties

The physical state and thermodynamic properties are crucial for handling, formulation, and
experimental design.

Table 2: Physicochemical Properties
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Property Value Source
Molecular Weight 293.32 g/mol [1][2]
Boiling Point 423.3 £ 30.0 °C at 760 mmHg [1]
XLogP3 4.2 [2]
Hydrogen Bond Donors 2 [2]
Hydrogen Bond Acceptors 4 [2]

| Rotatable Bond Count| 4 |[[2] |

Synthesis and Manufacturing

The synthesis of 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide typically follows a
standard amide coupling (amidation) protocol. This involves the reaction of a carboxylic acid or
its activated derivative with an amine.

General Synthetic Pathway

The principal route for synthesizing this compound is the condensation reaction between 3-
Hydroxy-2-naphthoic acid and 3-methoxyaniline. To facilitate this reaction and achieve high
yields, the carboxylic acid is often activated. This can be accomplished by converting it to an
acyl chloride, or by using a peptide coupling agent such as HATU (1-
[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)
in the presence of a non-nucleophilic base.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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o 2. 3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide | CL8H15NO3 | CID 19379254 -
PubChem [pubchem.ncbi.nlm.nih.gov]

e 3. mdpi.com [mdpi.com]

o To cite this document: BenchChem. [3-Hydroxy-N-(3-methoxyphenyl)-2-naphthamide basic
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592239/docs#3-hydroxy-n-3-methoxyphenyl-2-
naphthamide-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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